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Compound of Interest

Compound Name: llite

An In-depth Technical Guide to the Formation Environments of Authigenic lllite

Introduction

Authigenic illite is a clay mineral that forms in situ within sedimentary basins through
precipitation from pore fluids or the transformation of precursor minerals.[1] Its occurrence,
particularly in sandstone reservoirs, is of significant interest to researchers and professionals in
the petroleum industry. The growth of authigenic illite, often as delicate, hair-like or lath-shaped
crystals, can drastically alter the pore geometry of reservoir rocks.[2] This alteration can
significantly increase microporosity and tortuosity, leading to a substantial reduction in
permeability, which can impact hydrocarbon production.[2] Understanding the specific
environmental conditions, precursor materials, and mechanisms that lead to its formation is
critical for predicting reservoir quality and understanding diagenetic history.[3][4] This guide
provides a comprehensive overview of the formation environments of authigenic illite,
summarizing key quantitative data, experimental protocols, and formation pathways.

Principal Formation Pathways

Authigenic illite forms primarily through the alteration of pre-existing minerals (precursors)
during diagenesis, the process by which sediments are transformed into rock.[1][5] The specific
pathway is dependent on the initial mineralogy of the sediment, temperature, pressure, and the
chemistry of the pore fluids.[5]

2.1 lllitization of Smectite The transformation of smectite to illite is a common and extensively
studied process in sedimentary basins, particularly in shales.[5][6] This reaction typically occurs
during burial diagenesis as temperature increases.[5][6] The process involves the incorporation
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of potassium (K+) into the smectite structure and the expulsion of water molecules.[7] The
transformation often proceeds through a series of mixed-layer illite-smectite (I-S) phases with
a progressively increasing proportion of illite layers.[5][7][8]

2.2 lllitization of Kaolinite Kaolinite is another significant precursor for authigenic illite,
especially in arkosic sandstones.[9] The transformation of kaolinite to illite is a key reaction
during intermediate to deep burial diagenesis.[9] This process also requires a source of
potassium and is influenced by temperature, pressure, and the pH of the formation water.[9]

2.3 Alteration of Other Precursors Authigenic illite can also form from the alteration of other
minerals, such as feldspars (particularly K-feldspar) and volcanic glass.[1][5][10] The
dissolution of these unstable grains provides the necessary silica, alumina, and potassium for
illite to precipitate directly from pore fluids.[5][11]
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Primary pathways for the formation of authigenic illite.

Controlling Factors and Geochemical Environments

The formation of authigenic illite is a complex process governed by a combination of physical
and chemical factors.[1][5] These factors dictate the reaction kinetics and the stability of the
mineral phases. Critical factors include temperature, pressure, pore fluid composition
(especially K+ concentration and pH), and the presence of organic matter.[5][12][13]
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Parameter Value/Condition Geological Context Source(s)
Smectite to illite
Temperature 55-200 °C o [6]
alteration in shales.
Abrupt smectite-to-
83-88°C . N [7]
illite transition zone.
Kaolinite to illite
120 - 150 °C _ [6]
alteration.
Onset of illitization of
> 200 °C newly formed smectite  [11]
in experiments.
Transition temperature
200 - 350 °C for 1Md to 2M1 illite [3]
polytypes.
Typical pressure for
Pressure ~100 MPa (1000 bars)  kaolinite illitization at [9]
3-4 km burial depth.
Experimental pressure
50 - 300 MPa range for studying [9]

kaolinite illitization.

10 MPa (100 bars)

Experimental
conditions for
illitization under

supercritical CO2.

[8]

pH

Alkaline Conditions

Favors the illitization

of kaolinite in

experimental studies.

[9]

Condition for

authigenic

Approx. Neutral pH ) [14]
transformation of
kaolinite to Fe-illite.
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Essential for the
Key Chemical Species  High K+ activity transformation of both  [7][11][13]
smectite and kaolinite.

Triggers the

) . transformation of

High Fe activity caolinite to E [14]
aolinite to Fe-

illite/glauconite.

Published
] ] ) experiments show this
Fluid-Rock Ratio Low Water-Rock Ratio - o
condition favors illite

growth.

Table 1. Summary of
key quantitative data
on the geochemical
and physical
conditions required for
the formation of

authigenic illite.

Formation Mechanisms

Two primary mechanisms have been proposed to explain the transformation of precursor
minerals into authigenic illite: solid-state transformation (SST) and dissolution-crystallization
(DC), also referred to as dissolution-precipitation.[10][15]

o Solid-State Transformation (SST): This mechanism involves changes within the crystal lattice
of the precursor mineral without its complete dissolution.[15] For the smectite-to-illite
reaction, SST is envisioned as the replacement of smectite interlayers with illite interlayers,
leading to gradual changes in composition and structure.[15] This process is thought to be
more prevalent in rock-dominated systems with low permeability, such as bentonites.[15]

 Dissolution-Crystallization (DC): This mechanism involves the complete dissolution of the
unstable precursor mineral (e.g., smectite, kaolinite, feldspar) into the pore fluid, followed by
the nucleation and growth of new, more stable illite crystals.[15] This process allows for
abrupt changes in mineralogy and is considered dominant in fluid-dominated, permeable
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systems like sandstones.[15] Direct observation of euhedral, authigenic illite crystals that
are distinct from precursor flakes supports the DC mechanism.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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